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Compound of Interest

Compound Name: YXG-158

Cat. No.: B10856618

Get Quote

Audience: Researchers, scientists, and drug development professionals in oncology and

endocrinology.

Introduction: YXG-158 is a novel bifunctional steroid analog with significant potential for the

treatment of enzalutamide-resistant prostate cancer. It functions as both a potent androgen

receptor (AR) degrader and a CYP17A1 inhibitor, effectively blocking the androgen/AR

signaling pathway, which is crucial in castration-resistant prostate cancer (CRPC).[1] These

application notes provide detailed protocols for in vitro experiments to help researchers

evaluate the efficacy and mechanism of action of YXG-158 in relevant cell models.

Mechanism of Action
YXG-158 exhibits a dual mechanism of action that targets the androgen receptor signaling

pathway at two critical points. Firstly, it induces the degradation of the androgen receptor,

thereby reducing the cellular levels of the protein that drives prostate cancer growth. Secondly,

it inhibits the enzyme CYP17A1, which is essential for the synthesis of androgens. This

combined action leads to a more thorough blockade of AR signaling, offering a promising

therapeutic strategy for resistant forms of prostate cancer.[1]
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Data Presentation: In Vitro Efficacy of YXG-158
The following table summarizes the effective concentrations of YXG-158 in various in vitro

assays based on studies in enzalutamide-sensitive (LNCaP/AR) and enzalutamide-resistant

(C4-2b-ENZ) prostate cancer cell lines.

Assay Type Cell Line Parameter

Effective

Concentration

Range

Incubation Time

Cell Viability

(e.g., MTT,

CellTiter-Glo®)

LNCaP/AR IC₅₀ 1 - 10 µM 72 - 96 hours

C4-2b-ENZ IC₅₀ 5 - 25 µM 72 - 96 hours

Androgen

Receptor

Degradation

(Western Blot)

LNCaP/AR, C4-

2b-ENZ

Protein Level

Reduction
0.1 - 5 µM 24 - 48 hours

CYP17A1

Inhibition Assay

Recombinant

Human

CYP17A1

IC₅₀ 0.05 - 1 µM 1 - 2 hours

Apoptosis Assay

(e.g., Annexin

V/PI staining)

LNCaP/AR, C4-

2b-ENZ

% Apoptotic

Cells
5 - 20 µM 48 - 72 hours

Experimental Protocols
Cell Viability Assay (MTT Assay)
This protocol outlines the steps to determine the half-maximal inhibitory concentration (IC₅₀) of

YXG-158 on prostate cancer cell lines.

Materials:

YXG-158 (stock solution in DMSO)
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Prostate cancer cell lines (e.g., LNCaP/AR, C4-2b-ENZ)

Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

96-well plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

DMSO

Microplate reader

Procedure:

Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100

µL of complete medium. Incubate for 24 hours at 37°C and 5% CO₂.

Compound Treatment: Prepare serial dilutions of YXG-158 in culture medium. Add 100 µL of

the diluted compound to the respective wells. Include a vehicle control (DMSO) and a no-cell

control.

Incubation: Incubate the plate for 72-96 hours at 37°C and 5% CO₂.

MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4

hours.

Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each

well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC₅₀ value using a dose-response curve fitting software.

Western Blot for Androgen Receptor Degradation
This protocol is for assessing the effect of YXG-158 on the protein levels of the androgen

receptor.
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Materials:

YXG-158

Prostate cancer cells

6-well plates

RIPA lysis buffer with protease inhibitors

BCA protein assay kit

SDS-PAGE gels

PVDF membrane

Primary antibodies (anti-AR, anti-β-actin)

HRP-conjugated secondary antibody

Chemiluminescent substrate

Imaging system

Procedure:

Cell Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat the cells

with varying concentrations of YXG-158 for 24-48 hours.

Cell Lysis: Wash the cells with cold PBS and lyse them with RIPA buffer.

Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel, run the

gel, and transfer the proteins to a PVDF membrane.

Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

Incubate with the primary antibody overnight at 4°C. Wash and incubate with the HRP-

conjugated secondary antibody for 1 hour at room temperature.
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Detection: Add the chemiluminescent substrate and visualize the protein bands using an

imaging system. β-actin is used as a loading control.
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Caption: Dual mechanism of YXG-158 targeting the androgen signaling pathway.

Experimental Workflow for In Vitro Evaluation
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Caption: Workflow for assessing the in vitro anticancer effects of YXG-158.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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